N-[3-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-methylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of N-[3-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-methylpropanamide and its derivatives often involves the Mannich reaction, a key step in producing benzimidazole derivatives with antimicrobial properties (Sethi et al., 2016). These syntheses yield compounds with significant antimicrobial efficacy, highlighting the importance of structural variations in enhancing biological activity.
Molecular Structure Analysis
The molecular structure of benzimidazole derivatives, including N-[3-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-methylpropanamide, is characterized using various analytical techniques such as NMR, IR, and mass spectrometry. These techniques provide insights into the compound's structural features and their implications for biological activity and interactions with biological targets (Achugatla et al., 2017).
Chemical Reactions and Properties
Benzimidazole derivatives undergo various chemical reactions, including electrophilic substitution and cyclocondensation, which are crucial for the synthesis of novel compounds with enhanced biological activities. The reactivity of these compounds is influenced by their molecular structure, particularly the presence of electron-donating or withdrawing groups, which affect their interaction with biological targets (El’chaninov et al., 2016).
Physical Properties Analysis
The physical properties of N-[3-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-methylpropanamide derivatives, such as solubility, melting point, and stability, are crucial for their application in biological systems. These properties are determined by the compound's molecular structure and influence its bioavailability and efficacy (Demir et al., 2016).
Chemical Properties Analysis
The chemical properties, including reactivity, functional group transformations, and interaction with metal ions, are essential for understanding the compound's mechanism of action and its potential as a therapeutic agent. Studies on benzimidazole derivatives reveal their ability to form chelates with metal ions, which could be exploited in drug design and development (Angulo-Cornejo et al., 2000).
Mechanism of Action
The mechanism of action of benzimidazole derivatives can vary depending on the specific compound and its intended use. For example, some benzimidazole derivatives are known to act as allosteric activators of human glucokinase, which can have significant hypoglycemic effects for the therapy of type-2 diabetes .
Future Directions
properties
IUPAC Name |
N-[3-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O/c1-11(2)18(22)21-14-10-6-7-13(12(14)3)17-19-15-8-4-5-9-16(15)20-17/h4-11H,1-3H3,(H,19,20)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WBCRHZNMEJIWMN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC=C1NC(=O)C(C)C)C2=NC3=CC=CC=C3N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-[3-(1H-benzimidazol-2-yl)-2-methylphenyl]-2-methylpropanamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.